Cas no 148517-80-0 (2-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol)

• Product Name: 2-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol
• CAS No: 148517-80-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD32667139
• CID: 4491521
• PubChem ID: 84709686
• Update Time: 2025-05-20

2-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol, 6-bromo-α,α-dimethyl-
• 2-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol
• 2-(6-Bromobenzo[d][1,3]dioxol-5-yl)propan-2-ol
• 2-(6-bromo-1,3-benzodioxol-5-yl)propan-2-ol
• starbld0026650
• EN300-1991521
• 148517-80-0

• MDL： MFCD32667139
• Inchi： 1S/C10H11BrO3/c1-10(2,12)6-3-8-9(4-7(6)11)14-5-13-8/h3-4,12H,5H2,1-2H3
• InChI Key： VYYPZUAQZZQOAN-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C(C)(C)O)OCO2

Computed Properties

• Exact Mass: 257.98916Da
• Monoisotopic Mass: 257.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol

2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol: A Comprehensive Overview

2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol (CAS No: 148517-80-0) is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dioxaindans, which are bicyclic structures with a six-membered ring fused to a five-membered ring containing two oxygen atoms. The presence of a bromine atom at the 6-position and a propanol group at the 5-position makes this compound particularly interesting for its potential applications in drug design and materials science.

The dioxaindan core of this compound is known for its rigid structure, which can influence the physical and chemical properties of the molecule. The bromine substituent at the 6-position introduces electronic effects that can modulate the reactivity and stability of the compound. Additionally, the propanol group at the 5-position provides hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. These features make 2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in the development of kinase inhibitors, which are critical in treating various diseases such as cancer and inflammatory disorders. The rigid structure of the dioxaindan core allows for precise control over the spatial arrangement of substituents, which is essential for achieving high binding affinity to target proteins.

The synthesis of 2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol involves a multi-step process that typically starts with the preparation of the dioxaindan skeleton. This is often achieved through cyclization reactions involving diols and ketones or aldehydes under acidic or basic conditions. The introduction of the bromine atom and propanol group requires careful planning to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, 2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol has shown promise in materials science as well. Its rigid structure and functional groups make it suitable for use in polymer chemistry, where it can serve as a monomer or crosslinking agent. Additionally, its ability to form hydrogen bonds makes it a candidate for applications in supramolecular chemistry and self-assembling systems.

From a toxicological perspective, understanding the safety profile of 2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol is crucial for its practical applications. Recent studies have focused on evaluating its acute and chronic toxicity in various model systems. These studies have provided insights into its potential risks and benefits, paving the way for its safe use in pharmaceuticals and other industries.

In conclusion, 2-(6-Bromo-1,3-Dioxaindan-5-Yl)Propan-2-Ol (CAS No: 148517